Cas no 81639-00-1 (N-(4-azocan-1-ylbut-2-yn-1-yl)-5-oxo-L-prolinamide)

• Product Name: N-(4-azocan-1-ylbut-2-yn-1-yl)-5-oxo-L-prolinamide
• CAS No: 81639-00-1
• MF: C₁₆H₂₅N₃O₂
• MW: 291.388603925705
• CID: 1804215
• PubChem ID: 3067485
• Update Time: 2025-04-21

N-(4-azocan-1-ylbut-2-yn-1-yl)-5-oxo-L-prolinamide Chemical and Physical Properties

Names and Identifiers

• N-(4-azocan-1-ylbut-2-yn-1-yl)-5-oxo-L-prolinamide
• (2S)-N-[4-(azocan-1-yl)but-2-ynyl]-5-oxopyrrolidine-2-carboxamide
• N-[4-(Azocan-1-yl)but-2-yn-1-yl]-5-hydroxy-3,4-dihydro-2H-pyrrole-2-carboximidic acid
• 81639-00-1
• 2-Pyrrolidinecarboxamide, N-(4-hexahydro-1(2H)-azocinyl)-2-butynyl-5-oxo-, (S)-
• (S)-N-(4-Hexahydro-1(2H)-azocinyl)-2-butynyl-5-oxo-2-pyrrolidinecarboxamide
• DTXSID601002106

• Inchi： 1S/C16H25N3O2/c20-15-9-8-14(18-15)16(21)17-10-4-7-13-19-11-5-2-1-3-6-12-19/h14H,1-3,5-6,8-13H2,(H,17,21)(H,18,20)/t14-/m0/s1
• InChI Key： NIRVYQMDGPOHMF-AWEZNQCLSA-N
• SMILES： O=C1CC[C@@H](C(NCC#CCN2CCCCCCC2)=O)N1

Computed Properties

• Exact Mass: 291.19467705g/mol
• Monoisotopic Mass: 291.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 61.4Ų